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Compound of Interest

Compound Name: Alk2-IN-2

Cat. No.: B2724169 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation of a stock

solution of Alk2-IN-2 in dimethyl sulfoxide (DMSO). Adherence to these guidelines is crucial for

ensuring the accurate concentration, stability, and optimal performance of the inhibitor in

downstream applications.

Introduction to Alk2-IN-2
Alk2-IN-2 is a potent and selective inhibitor of Activin receptor-like kinase 2 (ALK2), also known

as Activin A receptor, type I (ACVR1).[1] ALK2 is a type I serine/threonine kinase receptor in the

Bone Morphogenetic Protein (BMP) signaling pathway, which is a crucial component of the

Transforming Growth Factor-β (TGF-β) superfamily. This pathway is integral to a multitude of

cellular processes, including embryonic development, tissue homeostasis, and cellular

differentiation. Dysregulation of the ALK2 signaling pathway has been implicated in various

diseases, making Alk2-IN-2 a valuable tool for research and drug development.

Physicochemical and Solubility Data
Accurate preparation of the stock solution begins with precise knowledge of the compound's

properties. The following table summarizes the key quantitative data for Alk2-IN-2.
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Property Value Reference

Molecular Weight 497.61 g/mol [1]

CAS Number 2254409-25-9 [1]

Solubility in DMSO 125 mg/mL

(equivalent to 251.20 mM)

Appearance Solid

Purity >95% [1]

ALK2 Signaling Pathway
Alk2-IN-2 exerts its inhibitory effect on the canonical BMP signaling pathway. The simplified

pathway is illustrated below.
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Caption: Simplified diagram of the canonical ALK2 signaling pathway and the inhibitory action

of Alk2-IN-2.

Experimental Protocol: Preparation of a 10 mM Alk2-
IN-2 Stock Solution
This protocol details the steps for preparing a 10 mM stock solution of Alk2-IN-2 in DMSO.
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Materials and Equipment
Alk2-IN-2 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Sonicator (optional, but recommended)

Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant

gloves

Workflow for Stock Solution Preparation
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Caption: Experimental workflow for the preparation of Alk2-IN-2 stock solution.

Step-by-Step Procedure
Calculation: To prepare a 10 mM stock solution, the required mass of Alk2-IN-2 needs to be

calculated using the following formula:
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Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular Weight ( g/mol

)

For example, to prepare 1 mL of a 10 mM stock solution: Mass (mg) = 10 mmol/L * 0.001 L *

497.61 g/mol = 4.9761 mg

Weighing: Carefully weigh out the calculated amount of Alk2-IN-2 powder using a calibrated

analytical balance and transfer it to a sterile microcentrifuge tube or amber glass vial.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the tube containing the

Alk2-IN-2 powder.

Dissolution: Tightly cap the tube and vortex thoroughly until the powder is completely

dissolved. If the compound does not dissolve readily, sonicate the solution for 10-15 minutes.

Gentle warming of the solution to 37°C can also aid in dissolution. Visually inspect the

solution to ensure there are no visible particles.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, it is

highly recommended to aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes.

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 2 years).

Handling and Safety Precautions
Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety glasses, and chemical-resistant gloves, when handling Alk2-IN-2 and DMSO.

Ventilation: Work in a well-ventilated area or a chemical fume hood.

DMSO Properties: DMSO is a powerful solvent that can facilitate the absorption of

substances through the skin. Avoid direct contact with skin and eyes. If contact occurs, rinse

the affected area thoroughly with water.

Disposal: Dispose of all chemical waste according to your institution's guidelines.
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Quality Control
To ensure the accuracy of your experiments, it is good practice to:

Use a fresh, anhydrous stock of DMSO, as it is hygroscopic and absorbed water can affect

the solubility and stability of the compound.

Confirm the concentration of the stock solution periodically, especially if it has been stored

for an extended period.

Always include a vehicle control (DMSO alone) in your experiments at the same final

concentration as the Alk2-IN-2 treatment. The final concentration of DMSO in cell culture

media should typically be kept below 0.5% to avoid cytotoxicity.

By following these detailed application notes and protocols, researchers, scientists, and drug

development professionals can confidently prepare accurate and stable stock solutions of

Alk2-IN-2 for their experimental needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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